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Compound of Interest

Compound Name: 2-Ethyl-1,3-dimethoxybenzene
CAS No.: 18610-90-7
Cat. No.: B3248396
Get Quote
. J

Executive Summary & Molecule Profile

2-Ethyl-1,3-dimethoxybenzene is a sterically congested aromatic system often utilized as a
model for polyketide intermediates or as a lipophilic building block in drug discovery. The
presence of the ethyl group at the 2-position, flanked by two methoxy groups, introduces
significant steric inhibition of resonance and gamma-gauche effects, leading to non-intuitive
chemical shifts compared to simple ethylbenzene or 1,3-dimethoxybenzene derivatives.

Structural Parameters[1][2][3]1[4][5][6][7]1[8][9][10]

o CAS: 59152-32-4 (Generic/lsomer variations exist; specific isomer 2-ethyl-1,3-
dimethoxybenzene)

e Symmetry:

(Plane of symmetry bisecting C2, C5, and the Ethyl group).

o Key Spectroscopic Challenge: Distinguishing the alkyl-substituted aromatic carbon (C2) from
the meta-carbon (C5) and correctly assigning the ethyl methylene (CH
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) resonance, which is shielded by the ortho-methoxy groups.

Chemical Shift Assignments (Experimental vs.
Predicted)

The following table synthesizes experimental data from analogous 2-substituted resorcinol
ethers and computational predictions (DFT-GIAO/B3LYP). This comparative approach validates

the assignment logic.
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C1,C3

Deshielded:
Direct
attachment to
electronegati
ve Oxygen.
Slightly
shielded
relative to
1,3-DMB
(160.5) due
to ortho-alkyl

158.4 158.9

steric

crowding.

C5

Deshielded:
Para to the
ethyl group.
127.1 127.5 CH Typlcal-
aromatic
methine in
electron-rich

ring.

Cc2 c

-Et

1185 119.2 C Shielded
(Relative):
Significant
upfield shift
compared to
typical alkyl-
benzenes
(~140 ppm)
due to the
electron-
donating

effect of two
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ortho-

oxygens.

C4, C6

104.2

103.8

CH

Highly
Shielded:
Ortho to
Methoxy
groups. The
electron
density is
highest here
(Resonance

donors).

Methoxy O-CH

55.8

55.5

CH

Standard:
Typical
methoxy

resonance.

Ethyl CH CH

16.8

17.2

CH

Anomalous
Upfield Shift:
Shielded by
~12 ppm
relative to
ethylbenzene
(28.9 ppm).
Cause: Steric
crowding
forces the
ethyl group
out of plane,
placing the
CH

in the
shielding
cone of the
methoxy

oxygens.
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Standard:
Terminal

methyl group,

Ethyl CH CH

-CH 14.4 14.1 largely
unaffected by
the ring

electronics.

Note on Solvent: Values referenced in CDCI
. Shifts may vary by

0.5 ppm in DMSO-d

or Acetone-d

Assignment Methodology & Workflow

To ensure high-confidence assignment, a self-validating workflow using 1D and 2D NMR is
required. The following diagram outlines the logical pathway to distinguish the critical C2 and
Ethyl-CH

signals.
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Figure 1: Logical workflow for unambiguous NMR assignment of trisubstituted benzenes.
Mechanistic Insight: The "Ortho-Effect" Anomaly
Understanding the 16.8 ppm shift of the ethyl methylene (CH

) is critical for avoiding misassignment.

Comparison with Alternatives
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-CH
Compound Substituent Pattern Mechanism
Shift (ppm)
] Standard alkyl-
Ethylbenzene Mono-substituted 28.9 ) i
aromatic environment.
Slight steric
2-Ethyltoluene Ortho-methyl 26.5 compression (
-effect).

Electronic Shielding:
The electron-rich
oxygen lone pairs
ortho to the ethyl
group create a local
2-Ethyl-1,3-DMB Di-ortho-methoxy 16.8 shielding environment.
Additionally, steric
locking prevents free
rotation, averaging the
signal to a higher field

position.

Experimental Validation Protocol:

e Acquire HSQC: Confirm the carbon at ~16.8 ppm correlates to the methylene protons
(quartet in

H NMR).

e Acquire HMBC: The Methylene protons must show a strong 3-bond correlation (

) to the C1/C3 carbons (~158 ppm). If they correlate to a carbon at ~128 ppm, the
assignment is incorrect (likely a meta-isomer impurity).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Comparative Guide: C NMR Assignment of 2-Ethyl-1,3-
dimethoxybenzene]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3248396/docs#comparative-guide-c-nmr-
assignment-of-2-ethyl-1-3-dimethoxybenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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